![molecular formula C16H26N2O B7585970 2-(Cyclohexen-1-yl)-1-(9-methyl-3,9-diazabicyclo[4.2.1]nonan-3-yl)ethanone](/img/structure/B7585970.png)
2-(Cyclohexen-1-yl)-1-(9-methyl-3,9-diazabicyclo[4.2.1]nonan-3-yl)ethanone
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Overview
Description
2-(Cyclohexen-1-yl)-1-(9-methyl-3,9-diazabicyclo[4.2.1]nonan-3-yl)ethanone, also known as CX-5461, is a small molecule inhibitor of RNA polymerase I transcription. It is a promising drug candidate for the treatment of cancer and other diseases that are associated with abnormal cell growth.
Mechanism of Action
2-(Cyclohexen-1-yl)-1-(9-methyl-3,9-diazabicyclo[4.2.1]nonan-3-yl)ethanone works by inhibiting RNA polymerase I transcription, which is responsible for the synthesis of ribosomal RNA (rRNA). This leads to the activation of p53-mediated DNA damage response, resulting in the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects on cancer cells. It induces DNA damage, activates the p53 pathway, and inhibits the synthesis of rRNA. In addition, this compound has been shown to have anti-angiogenic effects, which may contribute to its anti-cancer activity.
Advantages and Limitations for Lab Experiments
One of the advantages of 2-(Cyclohexen-1-yl)-1-(9-methyl-3,9-diazabicyclo[4.2.1]nonan-3-yl)ethanone is its specificity for RNA polymerase I transcription, which makes it a promising drug candidate for the treatment of cancer and other diseases. However, this compound has some limitations for lab experiments, including its low solubility and stability, which may affect its bioavailability and efficacy.
Future Directions
There are several potential future directions for the research and development of 2-(Cyclohexen-1-yl)-1-(9-methyl-3,9-diazabicyclo[4.2.1]nonan-3-yl)ethanone. One direction is to explore its potential applications in combination with other anti-cancer drugs, such as DNA-damaging agents and checkpoint inhibitors. Another direction is to investigate its potential applications in the treatment of other diseases, such as sickle cell anemia and myelodysplastic syndromes. Finally, further studies are needed to optimize the synthesis and formulation of this compound to improve its bioavailability and efficacy.
Synthesis Methods
The synthesis of 2-(Cyclohexen-1-yl)-1-(9-methyl-3,9-diazabicyclo[4.2.1]nonan-3-yl)ethanone involves several steps, including the preparation of key intermediates and the final coupling reaction. The synthesis starts with the preparation of 3,9-diazabicyclo[4.2.1]nonane, which is then reacted with 2-(bromomethyl)cyclohexene to form the key intermediate. This intermediate is then coupled with 9-methyladenine to form this compound.
Scientific Research Applications
2-(Cyclohexen-1-yl)-1-(9-methyl-3,9-diazabicyclo[4.2.1]nonan-3-yl)ethanone has been extensively studied for its potential therapeutic applications. It has been shown to be effective against a wide range of cancer cell types, including breast, ovarian, and pancreatic cancer cells. In addition, this compound has been shown to have potential applications in the treatment of other diseases, such as sickle cell anemia and myelodysplastic syndromes.
Properties
IUPAC Name |
2-(cyclohexen-1-yl)-1-(9-methyl-3,9-diazabicyclo[4.2.1]nonan-3-yl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H26N2O/c1-17-14-7-8-15(17)12-18(10-9-14)16(19)11-13-5-3-2-4-6-13/h5,14-15H,2-4,6-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YKNQWSURXWRGEJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2CCC1CN(CC2)C(=O)CC3=CCCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H26N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.39 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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